Cas no 1192487-99-2 (4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid)
4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid
- 4-[N-(PROP-2-EN-1-YL)4-[(1E)-2-CARBOXYETH-1-EN-1-YL]BENZENESULFONAMIDO]BENZOIC ACID
- BIM-0039573.P001
- SR-01000443467
- F0464-0006
- (E)-4-(N-allyl-4-(2-carboxyvinyl)phenylsulfonamido)benzoic acid
- AKOS002160756
- 4-({[4-((1E)-2-carboxyvinyl)phenyl]sulfonyl}prop-2-enylamino)benzoic acid
- SR-01000443467-1
- AB00684329-01
- 1192487-99-2
- 4-[[4-[(E)-2-carboxyethenyl]phenyl]sulfonyl-prop-2-enylamino]benzoic acid
-
- Inchi: 1S/C19H17NO6S/c1-2-13-20(16-8-6-15(7-9-16)19(23)24)27(25,26)17-10-3-14(4-11-17)5-12-18(21)22/h2-12H,1,13H2,(H,21,22)(H,23,24)/b12-5+
- InChI Key: VAIKOWDWXAKPLX-LFYBBSHMSA-N
- SMILES: S(C1C=CC(/C=C/C(=O)O)=CC=1)(N(CC=C)C1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 387.07765844g/mol
- Monoisotopic Mass: 387.07765844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 120Ų
4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0464-0006-2μmol |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-5μmol |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-10μmol |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-20μmol |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-1mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-2mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-3mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-4mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-5mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0464-0006-10mg |
4-[N-(prop-2-en-1-yl)4-[(1E)-2-carboxyeth-1-en-1-yl]benzenesulfonamido]benzoic acid |
1192487-99-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid
Introduction to 4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid (CAS No. 1192487-99-2)
4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid, identified by its CAS number 1192487-99-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a benzoic acid core with functional groups that exhibit both electrophilic and nucleophilic properties, making it a versatile candidate for further chemical manipulation and biological evaluation.
The structure of this compound features a benzenesulfonamide moiety linked to a 4-(1E)-2-carboxyeth-1-enyl group, which is further substituted with a prop-2-en-1-yl (allyl) group. This arrangement creates a rich framework for interactions with biological targets, including enzymes and receptors. The presence of multiple reactive sites—such as the carboxylic acid, the double bond in the allyl group, and the sulfonamide moiety—provides numerous opportunities for derivatization and optimization.
In recent years, the development of novel sulfonamide derivatives has been a focal point in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to modulate enzyme function and receptor binding, making them valuable scaffolds for drug discovery. Specifically, the benzenesulfonamide component in this compound may contribute to interactions with target proteins by forming hydrogen bonds and participating in hydrophobic interactions. This feature is particularly relevant in the design of inhibitors targeting metabolic enzymes and signaling pathways.
The 4-(1E)-2-carboxyeth-1-enyl substituent introduces additional complexity to the molecule. The double bond can engage in π-stacking interactions with aromatic residues in protein binding pockets, while the carboxylic acid group can act as a hydrogen bond acceptor or participate in salt bridge formation. Such structural features are often critical for achieving high affinity and selectivity in drug candidates. Furthermore, the prop-2-en-1-yl group can influence the conformational flexibility of the molecule, potentially enhancing its ability to fit into narrow binding sites or interact with specific amino acid residues.
Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and binding affinities. Virtual screening approaches have been employed to identify potential binding modes of this compound with target enzymes, such as cytochrome P450 enzymes or kinases. These studies suggest that modifications to the sulfonamide or carboxylic acid moieties could enhance potency and selectivity against specific therapeutic targets.
Experimental validation of these hypotheses has been conducted through both in vitro and in vivo assays. In vitro studies have focused on evaluating the compound's inhibitory activity against relevant enzymes, such as carbonic anhydrase or proteases. Preliminary results indicate that certain derivatives exhibit promising inhibitory effects at low micromolar concentrations, suggesting their potential as lead compounds for further optimization.
The synthesis of this compound involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation reactions to introduce the sulfonamide moiety, followed by functionalization at the benzylic position to incorporate the allyl group. Protecting group strategies may also be employed to prevent unwanted side reactions during subsequent derivatization.
One notable application of this compound lies in its potential use as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural motifs are reminiscent of known drug molecules that have demonstrated efficacy in treating various diseases. By leveraging this scaffold, chemists can explore novel analogs with improved pharmacokinetic profiles or enhanced therapeutic effects.
The growing interest in green chemistry principles has also influenced the synthetic approaches used for producing this compound. Catalytic methods that minimize waste and energy consumption are being explored to make the synthesis more sustainable. Additionally, solvent-free reactions or those utilizing biodegradable solvents are being investigated to align with environmental regulations and industry standards.
In conclusion,4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid (CAS No. 1192487-99-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while its synthetic accessibility allows for rapid diversification through medicinal chemistry techniques. As research continues to uncover new therapeutic targets and methodologies,this compound is poised to play an important role in the development of next-generation pharmaceuticals.
1192487-99-2 (4-N-(prop-2-en-1-yl)4-(1E)-2-carboxyeth-1-en-1-ylbenzenesulfonamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)